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Compound of Interest

Compound Name: MDL-811

Cat. No.: B12377240

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide to understanding and measuring the impact of

MDL-811, a selective allosteric activator of Sirtuin 6 (SIRT6), on gene expression. The

provided protocols and data will enable researchers to effectively design and execute

experiments to investigate the therapeutic potential of MDL-811 in various disease models.

MDL-811 has demonstrated significant anti-inflammatory, anti-tumor, and neuroprotective

properties.[1] Its mechanism of action is centered on the activation of SIRT6, a nicotinamide

adenine dinucleotide (NAD+)-dependent deacetylase.[2][3] SIRT6 plays a crucial role in

regulating chromatin dynamics, DNA repair, and metabolism.[4] By enhancing SIRT6's

deacetylase activity, particularly on histone H3 at lysines 9, 18, and 56 (H3K9Ac, H3K18Ac,

and H3K56Ac), MDL-811 modulates the transcription of various target genes.[1][2]

Data Presentation: Quantitative Impact of MDL-811
on Gene Expression
The following tables summarize the quantitative effects of MDL-811 on gene expression and

cellular processes as reported in preclinical studies.
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Table 1: Anti-proliferative Activity of MDL-811 in Colorectal Cancer (CRC) Cell Lines[1]

Cell Line IC50 (µM)

HCT116 4.7 - 61.0

Various CRC Lines 4.7 - 61.0

Table 2: Effect of MDL-811 on Histone H3 Deacetylation in Colorectal Cancer Cell Lines[1]

Histone Mark Effect Cell Lines
MDL-811
Concentration

Duration

H3K9Ac Decreased
Colorectal

Cancer
0-20 µM 0-48 h

H3K18Ac Decreased
Colorectal

Cancer
0-20 µM 0-48 h

H3K56Ac Decreased
Colorectal

Cancer
0-20 µM 0-48 h

Table 3: MDL-811-Mediated Regulation of Gene Expression
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Gene Regulation Cell Type/Model Disease Context

CYP24A1 Suppression HCT116 (CRC) Colorectal Cancer

TNF-α Reduced Expression
RAW264.7

Macrophages
Inflammation

IL-1β Reduced Expression
RAW264.7

Macrophages
Inflammation

Arginase1 Enhanced Expression
Ischemic Stroke

Model
Neuroinflammation

CD206 Enhanced Expression
Ischemic Stroke

Model
Neuroinflammation

Foxc1 Upregulated
RAW264.7, Primary

Microglia
Neuroinflammation

LDHA, PDK1, PKM2,

GLUT1
Reduced Expression CRC Cells Colorectal Cancer

PCNA, CCNA2,

CDC2, CDC25C
Reduced Expression CRC Cells Colorectal Cancer

MTOR, AKT1, AKT2 Reduced Expression CRC Cells Colorectal Cancer

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the key signaling pathway affected by MDL-811 and a general

workflow for assessing its impact on gene expression.
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MDL-811 Signaling Pathway

MDL-811

SIRT6

activates

Deacetylation

Histone H3
(H3K9, H3K18, H3K56)

Altered Gene Expression
(e.g., CYP24A1↓, Foxc1↑)

Cellular Effects
(Anti-tumor, Anti-inflammatory)
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Experimental Workflow for Gene Expression Analysis

Cell Culture and Treatment

RNA Processing

Gene Expression Analysis
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defined duration
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RNA Extraction

RNA Quality Control
(e.g., NanoDrop, Bioanalyzer)

RNA SequencingcDNA Synthesis

RT-qPCR

Data Normalization
(e.g., to housekeeping genes)

Calculate Fold Change

Statistical Analysis

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12377240/docs?utm_src=pdf-body-img#application-notes-and-protocols-measuring-the-impact-of-mdl-811-on-gene-expression
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377240?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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